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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B2683578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PhiKan 083 hydrochloride, a small
molecule stabilizer of the tumor suppressor protein p53, specifically targeting the Y220C
mutant. The p53 protein plays a critical role in preventing cancer formation, and its mutation is
a common event in human cancers. The Y220C mutation is a structural mutant that
destabilizes the p53 protein, leading to its denaturation and aggregation.[1] PhiKan 083 binds
to a mutation-induced surface cavity in the p53-Y220C mutant, thereby stabilizing the protein
and restoring its tumor-suppressive functions.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the interaction of
PhiKan 083 and related compounds with the p53-Y220C mutant.

Table 1: Binding Affinity of Stabilizing Compounds for p53-Y220C
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Binding Affinity

Compound Method Cell Line
(Kd)

PhiKan 083 N

] Not Specified 167 uM[2][3] -
hydrochloride
PhiKan 083 -

) Not Specified 150 uM Ln229[2]
hydrochloride
PK11007 Not Specified Not Specified -
Carbazole derivatives N 150 pM (for

Not Specified -

(general) compound PK-083)[1]
PC14586 Not Specified ~2.5 nmol/L[1] -

Table 2: Thermal Stabilization of p53-Y220C by Small Molecules

Compound Concentration Thermal Shift (ATm)
PK11007 Not Specified Upto3°C

Covalent Stabilizer (KG1) Not Specified +1.28°C £ 0.01°C
PhiKan 083 250 pmol/L +1.11°C £ 0.06°C[4]

Table 3: Cellular Effects of PhiKan 083 Hydrochloride

Cell Line Concentration Incubation Time Effect

Engineered variants of Reduces cell
125 uM 48 hours o

Ln229 viability[2][5]

Ln229 (p53wt, _
100 pM (in

p53Y220C, o ) N Enhances pro-
combination with 1 yM  Not Specified _ o

p53G245S, apoptotic activity[2][3]
NSC 123127)

p53R282W)

Core Signaling Pathway and Mechanism of Action
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The Y220C mutation in the p53 protein creates a surface crevice that destabilizes its structure,
leading to a loss of its tumor suppressor function. PhiKan 083 acts by binding to this specific
cavity, stabilizing the protein's native conformation and restoring its ability to regulate
downstream target genes involved in cell cycle arrest and apoptosis.
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p53 signaling pathway with PhiKan 083 intervention.
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Experimental Protocols

The following are compiled methodologies for key experiments based on information from
multiple sources. These protocols are intended as a guide and may require optimization for
specific laboratory conditions.

Thermal Shift Assay (Differential Scanning Fluorimetry)

This assay measures the change in the thermal denaturation temperature (Tm) of a protein
upon ligand binding. An increase in Tm indicates stabilization of the protein.

Materials:

Purified p53-Y220C protein

PhiKan 083 hydrochloride stock solution (in DMSO)

Assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 5 mM DTT)

SYPRO Orange dye (5000x stock in DMSO)

Real-time PCR instrument with a thermal ramping feature

Procedure:

Prepare a master mix containing the p53-Y220C protein at a final concentration of 2-5 pM in
the assay buffer.

e Add SYPRO Orange dye to the master mix to a final concentration of 5x.
» Dispense the protein-dye mixture into the wells of a 96-well PCR plate.

« Add PhiKan 083 hydrochloride to the wells at various concentrations. Include a DMSO
control.

o Seal the plate and centrifuge briefly to mix.

o Place the plate in the real-time PCR instrument.
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e Set the instrument to ramp the temperature from 25 °C to 95 °C at a rate of 1 °C/minute.
e Monitor the fluorescence of SYPRO Orange at each temperature increment.

e The melting temperature (Tm) is determined by fitting the fluorescence data to a Boltzmann
equation, representing the midpoint of the protein unfolding transition. The change in melting
temperature (ATm) is calculated by subtracting the Tm of the control from the Tm of the
sample with PhiKan 083.

Fluorescence Polarization Assay

This assay measures the binding of a small, fluorescently labeled molecule to a larger protein.
The binding event causes a change in the polarization of the emitted light.

Materials:

Purified p53-Y220C protein

A fluorescently labeled small molecule probe known to bind p53-Y220C

PhiKan 083 hydrochloride

Assay buffer (e.g., 20 mM Tris-HCI pH 8.0, 150 mM NacCl, 5% glycerol)

A microplate reader with fluorescence polarization capabilities
Procedure:

o In a 384-well plate, add the fluorescent probe at a fixed concentration (typically at or below
its Kd for p53-Y220C).

e Add varying concentrations of PhiKan 083 hydrochloride.
e Add the p53-Y220C protein to initiate the binding reaction.
 Incubate the plate at room temperature for a specified time to reach equilibrium.

e Measure the fluorescence polarization using the microplate reader.
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e Adecrease in fluorescence polarization indicates that PhiKan 083 is competing with the
fluorescent probe for binding to p53-Y220C.

e The data can be used to calculate the binding affinity (Ki) of PhiKan 083.

p53-Dependent Reporter Gene Assay

This cell-based assay measures the transcriptional activity of p53. Restoration of p53 function
by PhiKan 083 will lead to the expression of a reporter gene (e.g., luciferase) under the control
of a p53-responsive promoter.

Materials:
o Acancer cell line expressing the p53-Y220C mutation (e.g., BXxPC-3).

o Areporter plasmid containing a p53-responsive element driving the expression of a reporter
gene (e.g., pGL3-p21-promoter-luciferase).

» Atransfection reagent.

o PhiKan 083 hydrochloride.
o Luciferase assay reagent.

e Aluminometer.

Procedure:

Seed the p53-Y220C expressing cells in a 96-well plate.

Transfect the cells with the p53-reporter plasmid using a suitable transfection reagent.

After 24 hours, treat the cells with varying concentrations of PhiKan 083 hydrochloride.
Include a vehicle control (DMSO).

Incubate the cells for an additional 24-48 hours.

Lyse the cells and add the luciferase assay reagent.
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e Measure the luminescence using a luminometer.

e Anincrease in luciferase activity indicates that PhiKan 083 has restored the transcriptional
function of p53-Y220C.

Experimental and Drug Discovery Workflow

The process of identifying and characterizing small molecule stabilizers for p53-Y220C, such
as PhiKan 083, typically follows a structured workflow from initial screening to cellular

validation.
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Workflow for p53-Y220C stabilizer discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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